2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride
Description
2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride, also known as ACFEH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a compound with the CAS number 856562-91-9 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C8H9ClFN.ClH/c9-8-5-7(10)2-1-6(8)3-4-11;/h1-2,5H,3-4,11H2;1H . This indicates the presence of chlorine, fluorine, and nitrogen atoms in the compound .Physical And Chemical Properties Analysis
This compound has a molecular weight of 210.08 . It is a powder at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride involves the reaction of 4-chloro-2-fluoroacetophenone with ethylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "4-chloro-2-fluoroacetophenone", "ethylamine", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 4-chloro-2-fluoroacetophenone is reacted with excess ethylamine in ethanol at reflux temperature to form the imine intermediate.", "Step 2: The imine intermediate is reduced using sodium borohydride in ethanol at room temperature to yield the amine intermediate.", "Step 3: The amine intermediate is treated with hydrochloric acid in water to form the hydrochloride salt of the target compound, 2-(4-chloro-2-fluorophenyl)ethan-1-amine hydrochloride." ] } | |
CAS RN |
1644456-75-6 |
Molecular Formula |
C8H10Cl2FN |
Molecular Weight |
210.1 |
Purity |
95 |
Origin of Product |
United States |
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